Cas no 61021-52-1 (2-(1H-indol-3-ylsulfanyl)ethan-1-amine)

• Product Name: 2-(1H-indol-3-ylsulfanyl)ethan-1-amine
• CAS No: 61021-52-1
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• CID: 494195
• PubChem ID: 2049518
• Update Time: 2025-07-18

2-(1H-indol-3-ylsulfanyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(1H-indol-3-ylthio)-
• 2-(1H-indol-3-ylsulfanyl)ethanamine
• 2-(1H-Indol-3-ylsulfanyl)-ethylamine
• 2,6-DICHLOROPHENYLHYDRAZINE HYDROCHLORIDE
• 2-indol-3-ylsulfanyl-ethylamine
• 2-indol-3-ylthioethylamine
• 3-[(2-aminoethyl)thio]indole
• F1386-0285
• 2-(1H-indol-3-ylsulfanyl)ethan-1-amine

• MDL： MFCD00297155
• Inchi： 1S/C10H12N2S/c11-5-6-13-10-7-12-9-4-2-1-3-8(9)10/h1-4,7,12H,5-6,11H2
• InChI Key： RZCPVVSHZUUUCW-UHFFFAOYSA-N
• SMILES： S(CCN)C1=CNC2C=CC=CC=21

Computed Properties

• Exact Mass: 192.07200
• Monoisotopic Mass: 192.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 391.4±22.0 °C at 760 mmHg
• Flash Point: 190.5±22.3 °C
• PSA: 67.11000
• LogP: 2.91900
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(1H-indol-3-ylsulfanyl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(1H-indol-3-ylsulfanyl)ethan-1-amine

Recent Advances in the Study of 2-(1H-Indol-3-ylsulfanyl)ethan-1-amine (CAS: 61021-52-1): A Promising Scaffold in Medicinal Chemistry

The compound 2-(1H-indol-3-ylsulfanyl)ethan-1-amine (CAS: 61021-52-1) has recently emerged as a structurally unique scaffold with significant potential in medicinal chemistry and drug discovery. This indole-thioether derivative combines the privileged indole moiety with a flexible aminoethyl side chain, offering versatile opportunities for molecular interactions and pharmacological activity modulation. Recent studies have shed new light on its synthetic accessibility, physicochemical properties, and biological activities, positioning it as an attractive building block for the development of novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's remarkable ability to serve as a molecular scaffold for the development of serotonin receptor modulators. The indole core provides optimal geometry for binding to 5-HT receptors, while the thioether linkage and terminal amine group allow for fine-tuning of receptor subtype selectivity. Molecular docking studies revealed that derivatives of 61021-52-1 show particularly high affinity for 5-HT_1A and 5-HT₇ receptors, suggesting potential applications in neurological disorders.

Recent synthetic methodology developments have significantly improved the accessibility of 2-(1H-indol-3-ylsulfanyl)ethan-1-amine and its derivatives. A 2024 report in Organic Letters described a novel one-pot synthesis approach using microwave-assisted conditions, achieving yields of up to 85% with excellent purity. This advancement addresses previous challenges in the selective sulfanylation of indoles and subsequent functionalization, enabling more efficient exploration of structure-activity relationships (SAR) around this core structure.

The compound's potential extends beyond neurological applications. A 2023 study in Bioorganic & Medicinal Chemistry demonstrated that certain 61021-52-1 derivatives exhibit potent antimicrobial activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The mechanism appears to involve disruption of bacterial membrane integrity combined with inhibition of essential metabolic pathways, representing a novel approach to addressing antibiotic resistance.

Pharmacokinetic studies published in 2024 have provided important insights into the drug-like properties of this scaffold. While the parent compound shows moderate metabolic stability, strategic modifications at the amine position or indole nitrogen have yielded derivatives with improved oral bioavailability and blood-brain barrier penetration. These findings are particularly relevant for CNS-targeted applications and have spurred increased interest from pharmaceutical companies in developing clinical candidates based on this scaffold.

Current research directions include exploring the scaffold's potential in oncology, with preliminary data showing promising activity against certain kinase targets. The compound's ability to simultaneously engage multiple binding sites makes it particularly interesting for the development of multi-target directed ligands, an emerging strategy in complex disease treatment. As research continues, 2-(1H-indol-3-ylsulfanyl)ethan-1-amine is establishing itself as a versatile and pharmacologically relevant scaffold with broad applications in drug discovery.